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Compound of Interest

Compound Name: Pimeloyl chloride

Cat. No.: B089887 Get Quote

For researchers and professionals in polymer chemistry and drug development, the selection of

appropriate bifunctional monomers is critical to achieving desired material properties. Sebacoyl

chloride and pimeloyl chloride, both diacyl chlorides, serve as key building blocks in the

synthesis of polyamides and other polymers. This guide provides an objective comparison of

their performance, supported by available data, to inform selection for specific research and

development applications.

Chemical and Physical Properties
A fundamental comparison begins with the intrinsic properties of sebacoyl chloride and

pimeloyl chloride. These properties influence their reactivity, handling, and the characteristics

of the resulting polymers.
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Property Sebacoyl Chloride Pimeloyl Chloride Reference

Chemical Formula C₁₀H₁₆Cl₂O₂ C₇H₁₀Cl₂O₂ [1]

Molecular Weight 239.14 g/mol 197.06 g/mol [1]

Structure ClCO(CH₂)₈COCl ClCO(CH₂)₅COCl [1]

Appearance
Colorless to light

yellow oily liquid
Colorless liquid [1]

Boiling Point 220 °C at 75 mmHg 113 °C at 5 mmHg [1]

Melting Point -2.5 °C Not readily available [1]

Density 1.121 g/mL at 25 °C 1.205 g/mL at 25 °C [1]

Solubility

Soluble in

hydrocarbons and

ethers

Not readily available [1]

Reactivity

Highly reactive with

nucleophiles;

hydrolyzes in water

Highly reactive with

nucleophiles
[2][3][4]

Performance in Interfacial Polymerization
Interfacial polymerization is a common application for both sebacoyl chloride and pimeloyl
chloride, particularly in the synthesis of polyamides (nylons). The choice of diacyl chloride

significantly impacts the properties of the resulting polymer.

Reactivity and Polymerization Kinetics
Both sebacoyl chloride and pimeloyl chloride are highly reactive due to the presence of the

acyl chloride functional groups.[4] The carbonyl carbon is highly electrophilic, readily

undergoing nucleophilic attack by amines. The primary difference in reactivity would stem from

the length of the aliphatic chain, which can have a subtle effect on the solubility and diffusion of

the monomer at the interface of the two immiscible solvents used in interfacial polymerization.

Generally, both are expected to exhibit rapid polymerization kinetics.
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Properties of Resulting Polyamides
When reacted with a diamine such as hexamethylenediamine (HMD), sebacoyl chloride and

pimeloyl chloride yield Nylon 6,10 and Nylon 6,7, respectively. The number of carbon atoms

in the diacyl chloride directly influences the properties of the resulting polyamide.

Property
Nylon 6,10 (from
Sebacoyl Chloride)

Nylon 6,7 (from
Pimeloyl Chloride)

Reference

Repeating Unit

[-

NH(CH₂)₆NHCO(CH₂)

₈CO-]n

[-

NH(CH₂)₆NHCO(CH₂)

₅CO-]n

[5]

Melting Point ~220 °C
Higher than Nylon

6,10 (estimated)
[6]

Moisture Absorption
Lower than shorter-

chain nylons

Higher than Nylon

6,10 (estimated)
[6][7][8]

Mechanical Strength
High tensile strength

and durability

Expected to have high

tensile strength
[5][9][10]

Flexibility Good flexibility
Expected to be more

rigid than Nylon 6,10
[8]

Generally, a shorter diacyl chloride like pimeloyl chloride will result in a higher density of

amide linkages per unit length of the polymer chain. This increased density of hydrogen

bonding between polymer chains is expected to lead to a higher melting point and increased

rigidity compared to the polymer derived from the longer-chain sebacoyl chloride. Conversely,

the longer hydrocarbon chain in Nylon 6,10 contributes to lower moisture absorption and

greater flexibility.[6][7][8]

Experimental Protocols
The following is a detailed methodology for the synthesis of a polyamide via interfacial

polymerization, a technique applicable to both sebacoyl chloride and pimeloyl chloride.

Interfacial Polymerization of Nylon 6,10
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This protocol describes the synthesis of Nylon 6,10 from sebacoyl chloride and

hexamethylenediamine, famously known as the "nylon rope trick".[11][12][13][14][15]

Materials:

Sebacoyl chloride solution: 0.15 M in cyclohexane

Hexamethylenediamine solution: 0.4 M aqueous solution containing 0.4 M NaOH

Cyclohexane

Distilled water

50 mL beaker

Forceps

Procedure:

Pour 10 mL of the aqueous hexamethylenediamine solution into a 50 mL beaker.

Carefully pour 10 mL of the sebacoyl chloride solution in cyclohexane down the side of the

beaker to form a distinct layer on top of the aqueous solution.

A film of Nylon 6,10 will form immediately at the interface of the two liquids.

Using forceps, grasp the center of the polymer film and slowly pull it upwards from the

beaker.

A continuous rope of nylon can be drawn from the beaker and wound around a glass rod.

The resulting nylon rope should be washed thoroughly with water to remove any unreacted

monomers and byproducts before handling.

This procedure can be adapted for pimeloyl chloride by substituting it for sebacoyl chloride,

likely with similar concentrations.

Visualizing the Process and Logic
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To better understand the chemical reactions and the comparative logic, the following diagrams

are provided.

Aqueous Phase

Organic Phase

H₂N-(CH₂)ₓ-NH₂

(Diamine)

Interface

ClCO-(CH₂)ᵧ-COCl
(Diacyl Chloride)

-[NH-(CH₂)ₓ-NHCO-(CH₂)ᵧ-CO]n-
(Polyamide)

+ 2n HCl

Polymerization

Click to download full resolution via product page

Caption: Interfacial polymerization of a polyamide.

Select Diacyl Chloride

Sebacoyl Chloride
(10 carbons)

Pimeloyl Chloride
(7 carbons)

Nylon 6,10 Nylon 6,7

Lower moisture absorption
Greater flexibility

Higher melting point
Increased rigidity

Click to download full resolution via product page
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Caption: Comparison of resulting polymer properties.

Conclusion
Both sebacoyl chloride and pimeloyl chloride are effective monomers for the synthesis of

polyamides. The choice between them should be guided by the desired properties of the final

polymer.

Sebacoyl chloride is the preferred choice for applications requiring lower moisture absorption

and greater flexibility. The longer hydrocarbon chain imparts these characteristics to the

resulting polyamide, such as Nylon 6,10.

Pimeloyl chloride, with its shorter carbon chain, is expected to produce polyamides with a

higher melting point and greater rigidity due to a higher density of intermolecular hydrogen

bonds. This would be advantageous in applications where thermal stability and stiffness are

paramount.

While direct comparative experimental data is sparse, the well-established principles of

polymer chemistry allow for a robust, qualitative comparison to guide researchers and drug

development professionals in their material selection process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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